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Compound of Interest

Compound Name: CCT241736

Cat. No.: B606547 Get Quote

For researchers and scientists in the field of drug development, the responsible management

and disposal of investigational compounds like CCT241736 are paramount to ensuring a safe

laboratory environment and preventing environmental contamination. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of CCT241736, aligning with

best practices for handling potent chemical agents. Adherence to these protocols is crucial for

maintaining regulatory compliance and fostering a culture of safety.

Hazard Profile and Chemical Identifiers
While a specific Safety Data Sheet (SDS) for CCT241736 is not readily available in the public

domain, a precautionary approach should be taken, treating it as a potentially hazardous

substance. The following table summarizes key information, with some data inferred from

structurally related compounds and general chemical safety principles.
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Identifier Information Source/Note

Chemical Name CCT241736 -

Synonyms
Dual FLT3/Aurora kinase

inhibitor

Inferred from research

articles[1][2]

Molecular Formula Not readily available -

CAS Number Not readily available -

Hazard Class Assumed Hazardous Waste

General best practice for

investigational compounds[3]

[4][5]

Primary Routes of Exposure
Inhalation, Ingestion, Skin/Eye

Contact

Assumed based on handling of

potent powdered

compounds[6]

Known Hazards

Substance not fully tested.

May be harmful if swallowed or

inhaled. Potential for

respiratory tract, eye, and skin

irritation.[6]

Based on SDS for similar

compounds like Quizartinib[6]

Storage Conditions Store at -20°C [7][8]

Standard Operating Procedure for Disposal
The following protocols provide detailed methodologies for the safe disposal of CCT241736 in

its various forms.

Protocol 1: Disposal of Solid CCT241736 Waste
This protocol applies to unused or expired pure CCT241736 powder.

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.[4][5]

Containment: All solid CCT241736 waste must be collected in a dedicated, clearly labeled

hazardous waste container.[3][4] The container should be made of a compatible material and
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have a secure lid.

Labeling: The hazardous waste container must be labeled with:

The words "Hazardous Waste"

The chemical name: "CCT241736"

The date accumulation started

An approximate quantity of the waste

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area, away from incompatible materials.[4]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

certified hazardous waste disposal vendor to arrange for pickup and proper disposal.[3][4]

Protocol 2: Disposal of CCT241736 Solutions
This protocol applies to solutions containing CCT241736, such as those prepared in DMSO or

other solvents for experimental use.

PPE: Wear appropriate PPE as described in Protocol 1.

Collection: Collect all liquid waste containing CCT241736 in a dedicated, leak-proof, and

shatter-resistant hazardous waste container.[3] Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

Labeling: Label the liquid hazardous waste container with:

"Hazardous Waste"

"CCT241736"

The solvent(s) used (e.g., DMSO, methanol)[2]

An estimated concentration of CCT241736
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Storage: Store the liquid hazardous waste container in secondary containment to prevent

spills.[3]

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

certified hazardous waste vendor.

Protocol 3: Disposal of Contaminated Labware
This protocol covers disposable labware (e.g., pipette tips, gloves, vials) and sharps that have

come into contact with CCT241736.

Solid Waste: Non-sharp, disposable labware contaminated with CCT241736 should be

placed in the designated solid hazardous waste container for this compound.[3]

Sharps: All sharps (e.g., needles, syringes, contaminated glass) must be disposed of in a

designated, puncture-resistant sharps container that is clearly labeled as "Hazardous Waste"

and specifies the contaminant "CCT241736".[3][4]

Decontamination: For reusable labware, consult your institution's EHS for approved

decontamination procedures. The initial rinsate from cleaning should be collected as

hazardous liquid waste.[4]

Visual Workflow for CCT241736 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of CCT241736 and associated materials.
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Caption: Workflow for the safe disposal of CCT241736 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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